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Compound of Interest

2',3"-Isopropylidene Adenosine-
13C5

cat. No.: B1160910

Compound Name:

An In-depth Technical Guide to 2',3'-
Isopropylideneadenosine-*3Cs

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and potential research applications of 2',3'-
Isopropylideneadenosine-13Cs. This isotopically labeled nucleoside analog is a valuable tool for
researchers in drug development, biochemistry, and molecular biology, enabling detailed
investigation of metabolic pathways and target engagement.

Core Physical and Chemical Properties

2',3'-Isopropylideneadenosine-13Cs is a synthetic, isotopically labeled derivative of the naturally
occurring nucleoside adenosine. The incorporation of five 13C atoms into the adenine base
provides a distinct mass shift, making it an ideal internal standard for mass spectrometry-based
guantification of its unlabeled counterpart. The isopropylidene group protects the 2' and 3'
hydroxyls of the ribose sugar, enhancing its stability and modifying its solubility.

Table 1: Physical and Chemical Properties of 2',3'-Isopropylideneadenosine-13Cs and its
Unlabeled Analog
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2|’3|_
Isopropylideneadenosine-
1305

2|’3|_
Isopropylideneadenosine
(Unlabeled)

Molecular Formula Cs!3CsH17Ns04 C13H17NsO4[1][2][3][4]
Molecular Weight 312.27 g/mol 307.31 g/mol [1][2][3][4]
White to off-white crystalline White to off-white crystalline
Appearance
powder[3] powder
Not explicitly reported,
Melting Point expected to be similar to 221-222 °C[1][3][4]
unlabeled
Soluble in Chloroform; Slightly ~ Soluble in Chloroform; Slightly
Solubility soluble in Dioxane, DMSO, soluble in Dioxane, DMSO,
Methanol Methanol[3]
Store at room temperature or
Store at -20°C for long-term -20°C. Keep in a dry, cool,
Storage

stability.

well-ventilated place in a tightly

sealed container.[1][3]

Experimental Protocols
Synthesis and Purification

The synthesis of 2',3'-Isopropylideneadenosine-13Cs involves the protection of the 2' and 3'

hydroxyl groups of 13Cs-labeled adenosine. While a specific, detailed protocol for the 13Cs-

labeled version is not readily available in the public domain, a general method for the synthesis

of 2',3'-O-isopropylideneadenosine from adenosine can be adapted.[5] The starting material for

this synthesis would be commercially available Adenosine-t3C10,2°Ns or a custom-synthesized

13Cs-adenosine.[6]

General Synthesis Scheme:
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Adenosine-13Cs Reaction
Acetone or
2,2-Dimethoxypropane v
Purification
( 2',3"-Isopropylideneadenosine-13Cs (e.g., Recrystallization,
Column Chromatography)

Acid Catalyst
(e.g., p-TsOH)

Anhydrous Solvent
(e.g., Acetone, DMF)
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Preparation

Prepare test compounds and
2',3'-Isopropylideneadenosine-13Cs
working solutions

Culture cells expressing
A2A receptors (e.g., HEK293)

Tieatment

Incubate cells with
test compounds/reference

Analysis
Cell Lysis

LC-MS/MS analysis of

supernatant for compound uptake/metabolism
(using 13Cs-labeled standard)

Measure intracellular cAMP levels
(e.g., ELISA, HTRF)

Data Interpretation

Analyze dose-response curves
and quantify compound levels

Determine compound's effect
on A2A receptor signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2',3'-O-Isopropylideneadenosine | 362-75-4 | NI05151 [biosynth.com]

2. 2',3'-Isopropylideneadenosine | C13H17N504 | CID 67762 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. 2',3-O-Isopropylideneadenosine | 362-75-4 [chemicalbook.com]
e 4.2 ,3-O-Isopropylideneadenosine 98 362-75-4 [sigmaaldrich.com]

e 5. Adenosine: Synthetic Methods of Its Derivatives and Antitumor Activity - PMC
[pmc.ncbi.nlm.nih.gov]

.....................

« To cite this document: BenchChem. [physical and chemical properties of 2',3'-Isopropylidene
Adenosine-13C5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1160910#physical-and-chemical-properties-of-2-3-
isopropylidene-adenosine-13c5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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